Cas no 132560-69-1 (Benzene, (1-ethenyl-1,5-dimethyl-4-hexenyl)-)

• Product name: Benzene, (1-ethenyl-1,5-dimethyl-4-hexenyl)-
• CAS No: 132560-69-1
• MF: C₁₇H₂₄O
• MW: 244.37186
• CID: 1230998
• PubChem ID: 10081981

Benzene, (1-ethenyl-1,5-dimethyl-4-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-ethenyl-1,5-dimethyl-4-hexenyl)-
• 3,7-dimethylocta-1,6-dien-3-ylbenzene
• 132560-69-1
• DTXSID30435321

• Inchi： InChI=1S/C16H22/c1-5-16(4,13-9-10-14(2)3)15-11-7-6-8-12-15/h5-8,10-12H,1,9,13H2,2-4H3
• InChI Key： NHMUKDSFOSGYPA-UHFFFAOYSA-N
• SMILES： CC(=CCCC(C)(C=C)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 244.18282
• Monoisotopic Mass: 214.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.8

Experimental Properties

• PSA: 9.23